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Compound of Interest

Compound Name: 2-Benzamidobenzamide

CAS No.: 18543-22-1

Cat. No.: B093212

Get Quote

Introduction
2-Benzamidobenzamide is a chemical compound of significant interest in medicinal chemistry

and drug development. As a derivative of anthranilamide, it belongs to a class of molecules that

have demonstrated a wide range of biological activities. The structural motif of a benzoyl group

attached to the amino group of an aminobenzamide framework is a key feature in various

pharmacologically active compounds. This application note provides a detailed, step-by-step

protocol for the laboratory-scale synthesis of 2-Benzamidobenzamide via the Schotten-

Baumann reaction, a robust and widely used method for the acylation of amines. This guide is

intended for researchers, scientists, and professionals in drug development, offering both a

practical protocol and an in-depth explanation of the underlying chemical principles.

Scientific Principles: The Schotten-Baumann
Reaction
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The synthesis of 2-Benzamidobenzamide is achieved through the nucleophilic acyl

substitution of 2-aminobenzamide (anthranilamide) with benzoyl chloride. This specific type of

acylation is known as the Schotten-Baumann reaction.[1][2][3][4][5] The reaction is typically

carried out in the presence of a base, which serves two critical purposes: it neutralizes the

hydrochloric acid (HCl) byproduct generated during the reaction, and in some cases, it can act

as a nucleophilic catalyst.[1][2]

The mechanism involves the nucleophilic attack of the amino group of anthranilamide on the

carbonyl carbon of benzoyl chloride. This forms a tetrahedral intermediate, which then

collapses to regenerate the carbonyl double bond, expelling a chloride ion. The base in the

reaction mixture then abstracts a proton from the newly formed amide's nitrogen, and also

neutralizes the liberated HCl. Common bases used for this reaction include aqueous sodium

hydroxide or tertiary amines like pyridine or triethylamine.[1][2][3] Pyridine, in particular, can act

as a nucleophilic catalyst by first reacting with the benzoyl chloride to form a highly reactive

acylpyridinium salt, which is then more readily attacked by the amine.[2]

Experimental Protocol
This protocol outlines the synthesis of 2-Benzamidobenzamide from 2-aminobenzamide and

benzoyl chloride.
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Reagent Formula
Molar Mass (
g/mol )

Amount Moles

2-

Aminobenzamide
C₇H₈N₂O 136.15 1.36 g 0.01

Benzoyl Chloride C₇H₅ClO 140.57 1.41 g (1.2 mL) 0.01

Pyridine C₅H₅N 79.10 5 mL -

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 50 mL -

1 M Hydrochloric

Acid
HCl 36.46 As needed -

Saturated

Sodium

Bicarbonate

NaHCO₃ 84.01 As needed -

Brine (Saturated

NaCl)
NaCl 58.44 As needed -

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 As needed -

Equipment
100 mL round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator
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Büchner funnel and filter paper

Standard laboratory glassware

Fume hood

Reaction Workflow

Reaction Setup Work-up Purification

Dissolve 2-Aminobenzamide
in DCM and Pyridine

Cool to 0°C
(Ice Bath)

Add Benzoyl Chloride
Dropwise

Stir at Room Temperature
(Monitor by TLC) Quench with Water Extract with DCM Wash with 1M HCl Wash with sat. NaHCO3 Wash with Brine Dry over MgSO4 Concentrate in vacuo Recrystallize from

Ethanol/Water Collect Crystals by Filtration Dry under Vacuum Characterize Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Benzamidobenzamide.

Step-by-Step Procedure
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

1.36 g (0.01 mol) of 2-aminobenzamide in 30 mL of dichloromethane (DCM) and 5 mL of

pyridine.

Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the

temperature reaches 0-5 °C.

Addition of Benzoyl Chloride: Add 1.41 g (1.2 mL, 0.01 mol) of benzoyl chloride dropwise to

the cooled solution using a dropping funnel over a period of 15-20 minutes. Maintain the

temperature below 10 °C during the addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir the reaction for 2-4 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Work-up:
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Once the reaction is complete, pour the mixture into a separatory funnel containing 50 mL

of water.

Separate the organic layer.

Wash the organic layer sequentially with 20 mL of 1 M HCl (to remove pyridine), 20 mL of

saturated sodium bicarbonate solution (to remove any unreacted benzoyl chloride and

benzoic acid), and finally with 20 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent and concentrate the organic phase under reduced pressure

using a rotary evaporator to obtain the crude product.

Recrystallize the crude solid from an ethanol/water mixture to yield pure 2-
Benzamidobenzamide as a white solid.

Characterization:

Determine the melting point of the purified product.

Obtain Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectra to confirm the

structure of the final product.

Safety Precautions
Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

appropriate chemical-resistant gloves.

Fume Hood: This experiment should be performed in a well-ventilated fume hood.

Reagent Handling:

Benzoyl chloride is corrosive and a lachrymator. Handle with extreme care.
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Pyridine is flammable and has a strong, unpleasant odor. It is harmful if swallowed,

inhaled, or absorbed through the skin.

Dichloromethane is a volatile solvent and a suspected carcinogen.

Hydrochloric acid is corrosive.

Waste Disposal: Dispose of all chemical waste according to institutional guidelines.

Trustworthiness and Self-Validation
The protocol is designed to be self-validating through clear checkpoints:

Reaction Monitoring: The use of TLC allows for real-time monitoring of the consumption of

starting materials and the formation of the product, ensuring the reaction has gone to

completion before proceeding to the work-up.

Purification: The sequential washing steps in the work-up are designed to remove specific

impurities. The final recrystallization step is a robust method for obtaining a highly pure

product.

Characterization: The identity and purity of the synthesized 2-Benzamidobenzamide should

be confirmed by comparing its melting point and spectral data (IR, NMR) with literature

values or expected values. The presence of characteristic amide peaks in the IR spectrum

and the correct integration and chemical shifts in the NMR spectrum will validate the success

of the synthesis.

Reaction Mechanism Diagram
Caption: Mechanism of 2-Benzamidobenzamide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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